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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural analysis of 3-Chloro-3-deoxy-D-
glucose, a halogenated derivative of D-glucose. This document collates available data on its
chemical and physical properties, outlines detailed experimental protocols for its synthesis and
characterization, and presents a putative biological signaling pathway based on the known
mechanisms of analogous glucose derivatives. The information is intended to support
researchers, scientists, and drug development professionals in their work with this and similar
compounds.

Chemical and Physical Properties

3-Chloro-3-deoxy-D-glucose is a monosaccharide derivative where the hydroxyl group at the
C-3 position is substituted with a chlorine atom. This modification significantly influences its
chemical reactivity and biological activity compared to its parent molecule, D-glucose.

Table 1: Physicochemical Properties of 3-Chloro-3-deoxy-D-glucose[1][2]
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Property Value Source

Molecular Formula CeH11CIOs PubChem[1]

Molecular Weight 198.60 g/mol PubChem[1]
(2S,3R,4R,5R,6R)-3-Chloro-6-

IUPAC Name (hydroxymethyl)oxane-2,4,5- PubChem[1]
triol

CAS Number 22933-89-7 Guidechem[2]

Appearance White to off-white powder Inferred

- Soluble in water and polar

Solubility ) Inferred
organic solvents

Melting Point Not available

- , 473.715 °C at 760 mmHg _

Boiling Point ) Guidechem[2]
(Predicted)

Density 1.645 g/cm3 (Predicted) Guidechem[2]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 3-Chloro-3-deoxy-D-

glucose is not readily available in the reviewed literature, a plausible synthetic route can be

devised based on established methods for the synthesis of other deoxychlorinated sugars. A

common strategy involves the activation of a specific hydroxyl group followed by nucleophilic

substitution with a chloride ion.

Proposed Synthesis Workflow

The following diagram illustrates a potential synthetic pathway starting from a protected D-

glucose derivative.
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Step 1: Protection of Hydroxyl Groups Step 2: Chlorination Step 3: Deprotection

Oxidation & Reduction Chlorinating Agent Acidic Hydrolysis
1,2:5,6-di-O-isopropylidene-a-D-glucofuranose fe.0., Swem oxidation, then NaBHA) 1,2:5,6-di-O-isopropylidene-a-D-allofuranose €0, SOCI2, PPh3/CCI4) 3-Chloro-3-deoxy-1,2:5,6-di-O- 4., 89. TEA of HCJ) 3-Chloro-3-deoxy-D-glucose
isopropylidene-a-D-glucofuranose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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